Cas no 58562-33-7 (4-Methoxy Estrone)
4-Methoxy Estrone Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-17-one,3-hydroxy-4-methoxy-
- 4-Methoxy Estrone
- 4-Hydroxyestrone-4-methyl ether
- 4-methoxy-E1
- (8R,9S,13S,14S)-3-HYDROXY-4-METHOXY-13-METHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA(A)PHENANTHREN-17-ONE
- PD164111
- 3-hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one
- CHEBI:136972
- CHEMBL1627349
- NS00116153
- 3-hydroxy-4-methoxy-estra-1,3,5(10)-trien-17-one
- (3AS,3BR,9BS,11AS)-7-HYDROXY-6-METHOXY-11A-METHYL-1H,2H,3H,3AH,3BH,4H,5H,9BH,10H,11H,11AH-CYCLOPENTA(A)PHENANTHREN-1-ONE
- Estra-1,3,5(10)-trien-17-one, 3-hydroxy-4-methoxy-
- 4-MeOE1
- ESTRONE, 4-METHOXY-
- Q26998375
- DTXSID40904316
- UNII-EX27GM9MHY
- 4-Methoxy-[13C,2H3]-estrone
- 4-Methoxyestrone
- AKOS030240734
- EX27GM9MHY
- SCHEMBL3756646
- (8R,9S,13S,14S)-3-hydroxy-4-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
- 58562-33-7
- 4-OMeE1
- 4-MeE1
- Estra-1,3,5(10)-trien-17-one, 3-hydroxy-4-methoxy-; Estrone, 4-methoxy- (6CI); 3-Hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one; 4-Methoxyestrone
- DTXCID801333474
-
- Inchi: 1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
- InChI Key: PUEXVLNGOBYUEW-BFDPJXHCSA-N
- SMILES: O=C1CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)OC
Computed Properties
- Exact Mass: 304.19500
- Monoisotopic Mass: 300.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 3.82600
4-Methoxy Estrone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226135-1mg |
4-Methoxy Estrone |
58562-33-7 | 1mg |
$ 82.00 | 2023-09-07 | ||
| TRC | M226135-2mg |
4-Methoxy Estrone |
58562-33-7 | 2mg |
$ 111.00 | 2023-04-15 | ||
| TRC | M226135-5mg |
4-Methoxy Estrone |
58562-33-7 | 5mg |
$ 187.00 | 2023-09-07 | ||
| TRC | M226135-10mg |
4-Methoxy Estrone |
58562-33-7 | 10mg |
$ 257.00 | 2023-09-07 | ||
| TRC | M226135-25mg |
4-Methoxy Estrone |
58562-33-7 | 25mg |
$ 586.00 | 2023-04-15 | ||
| TRC | M226135-100mg |
4-Methoxy Estrone |
58562-33-7 | 100mg |
$ 1990.00 | 2023-04-15 | ||
| TargetMol Chemicals | T9455-1 mg |
4-hydroxyestrone-4-methyl ether |
58562-33-7 | 98% | 1mg |
¥ 1,920 | 2023-07-11 | |
| TargetMol Chemicals | T9455-1mg |
4-hydroxyestrone-4-methyl ether |
58562-33-7 | 1mg |
¥ 1220 | 2024-07-20 | ||
| 1PlusChem | 1P00EE5K-1mg |
4-hydroxyestrone-4-methyl ether |
58562-33-7 | ≥95% | 1mg |
$114.00 | 2025-02-27 | |
| 1PlusChem | 1P00EE5K-5mg |
4-hydroxyestrone-4-methyl ether |
58562-33-7 | ≥95% | 5mg |
$268.00 | 2025-02-27 |
4-Methoxy Estrone Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-Methoxy Estrone
4-Methoxy Estrone (CAS No: 58562-33-7)
4-Methoxy Estrone, also known as Estrone 4-methoxy, is a biologically active compound with the CAS registry number 58562-33-7. This compound belongs to the class of steroidal hormones and is a derivative of estrone, one of the primary endogenous estrogens in humans. The presence of the methoxy group at the 4-position of the estrone molecule introduces unique chemical and biological properties, making it a subject of interest in both academic research and pharmaceutical development.
Recent studies have highlighted the potential of 4-Methoxy Estrone in various therapeutic applications, particularly in the field of endocrinology and oncology. Researchers have explored its role in modulating estrogen receptor activity, which is crucial for understanding its effects on cellular proliferation and differentiation. The compound has been shown to exhibit selective estrogen receptor modulator (SERM) activity, making it a promising candidate for treating conditions such as osteoporosis, menopausal symptoms, and certain types of breast cancer.
The chemical structure of 4-Methoxy Estrone consists of a steroid backbone with a hydroxyl group at position 11 and a methoxy group at position 4. This structural arrangement influences its solubility, stability, and bioavailability. Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing this compound, ensuring its availability for research and potential clinical use.
In terms of biological activity, 4-Methoxy Estrone has been extensively studied for its ability to bind to estrogen receptors (ERs). Unlike traditional estrogens, it demonstrates selective agonistic or antagonistic effects depending on the tissue type and receptor subtype. This selectivity is particularly valuable in designing drugs that target specific pathways without causing systemic estrogenic effects, which is a significant advantage in cancer therapy.
Recent research has also focused on the metabolic pathways of 4-Methoxy Estrone. Studies have revealed that the compound undergoes rapid metabolism in vivo, primarily through hydroxylation and conjugation processes. Understanding these pathways is essential for optimizing drug delivery systems and enhancing the therapeutic index of this compound.
The application of 4-Methoxy Estrone extends beyond human health; it has also been explored in veterinary medicine for treating hormone-related disorders in animals. Its ability to mimic endogenous estrogens makes it a valuable tool in studying hormone-dependent processes across species.
In conclusion, 4-Methoxy Estrone (CAS No: 58562-33-7) is a versatile compound with significant potential in both research and clinical settings. Its unique chemical properties, combined with its selective biological activity, make it a focal point for ongoing investigations into hormone replacement therapy, cancer treatment, and beyond.
58562-33-7 (4-Methoxy Estrone) Related Products
- 362-08-3(2-Methoxy Estrone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)